Cas no 2380-83-8 (6-methoxy-1H-Indol-5-ol)

• Product Name: 6-methoxy-1H-Indol-5-ol
• CAS No: 2380-83-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 255480
• PubChem ID: 164957
• Update Time: 2025-10-30

6-methoxy-1H-Indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1H-Indol-5-ol
• 1H-Indol-5-ol,6-methoxy-
• 5-Hydroxy-6-Methoxyindole
• 5H6MI
• 5-Hydroxy-6-methoxyindol
• 5-Hydroxy-6-methoxy-indol
• 6-methoxy-indol-5-ol
• AC1L4VTC
• AC1Q7A1J
• CTK4F2330
• SureCN1959555
• 1H-Indol-5-ol, 6-methoxy-
• DTXSID60178496
• AKOS006273019
• 5-hydroxy-6-methoxylindole
• SCHEMBL1959555
• FT-0774818
• EN300-6406528
• InChI=1/C9H9NO2/c1-12-9-5-7-6(2-3-10-7)4-8(9)11/h2-5,10-11H,1H
• 2380-83-8
• WZARGPVIAOAKMH-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO2/c1-12-9-5-7-6(2-3-10-7)4-8(9)11/h2-5,10-11H,1H3
• InChI Key： WZARGPVIAOAKMH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CNC=2C=1)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.7
• Molecular Weight: 163.17
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.682
• PSA: 45.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 6-methoxy-1H-Indol-5-ol

Comprehensive Overview of 6-Methoxy-1H-Indol-5-ol (CAS No. 2380-83-8): Properties, Applications, and Research Insights

6-Methoxy-1H-Indol-5-ol (CAS No. 2380-83-8) is a biologically significant indole derivative that has garnered attention in pharmaceutical and biochemical research. This compound, characterized by its methoxy and hydroxyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural uniqueness makes it a valuable scaffold for drug discovery, particularly in the development of neuroprotective agents and antioxidants. Researchers are increasingly exploring its potential in addressing modern health challenges, such as oxidative stress-related disorders and neurodegenerative diseases.

The growing interest in 6-Methoxy-1H-Indol-5-ol is reflected in its rising search volume across scientific databases and AI-driven literature analysis tools. Users frequently search for terms like "6-Methoxy-1H-Indol-5-ol synthesis," "CAS 2380-83-8 applications," and "indole derivatives in medicine," highlighting its relevance in contemporary research. This compound's mechanism of action and metabolic pathways are also hot topics, as scientists aim to optimize its efficacy and bioavailability for therapeutic use.

From a chemical perspective, 6-Methoxy-1H-Indol-5-ol exhibits notable stability under physiological conditions, making it suitable for in vitro and in vivo studies. Its UV-visible absorption spectrum and fluorescence properties are often leveraged in analytical chemistry, particularly in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) applications. These techniques are critical for quality control in pharmaceutical manufacturing, where precision and reproducibility are paramount.

In the context of green chemistry, 6-Methoxy-1H-Indol-5-ol has been studied for its potential as a sustainable building block in organic synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, aligning with global trends toward reducing carbon footprints in chemical production. Such innovations resonate with industries prioritizing Environmental, Social, and Governance (ESG) criteria, further boosting the compound's commercial appeal.

Beyond its scientific applications, 6-Methoxy-1H-Indol-5-ol has sparked interest in nutraceutical circles due to its purported antioxidant properties. While rigorous clinical trials are still needed, preliminary studies suggest its role in mitigating cellular damage caused by free radicals. This aligns with consumer demand for natural health supplements, driving cross-disciplinary collaborations between chemists and nutritionists.

In summary, 6-Methoxy-1H-Indol-5-ol (CAS No. 2380-83-8) represents a versatile compound with multifaceted applications. Its integration into drug development, analytical methodologies, and sustainable chemistry underscores its importance in modern science. As research continues to unravel its full potential, this indole derivative is poised to remain a focal point in both academic and industrial settings.